Cas no 1448037-41-9 (3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole
• CAS No: 1448037-41-9
• MF: C₁₈H₂₃N₃O₅S
• MW: 393.457323312759
• CID: 6483809
• Update Time: 2025-10-28

3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole
• [5-(2,5-dimethoxyphenyl)-2-methylpyrazol-3-yl]-(3-methylsulfonylpyrrolidin-1-yl)methanone

• Inchi： 1S/C18H23N3O5S/c1-20-16(18(22)21-8-7-13(11-21)27(4,23)24)10-15(19-20)14-9-12(25-2)5-6-17(14)26-3/h5-6,9-10,13H,7-8,11H2,1-4H3
• InChI Key： JWXLMAYNVARZBP-UHFFFAOYSA-N
• SMILES： C(C1=CC(C2=CC(OC)=CC=C2OC)=NN1C)(N1CCC(S(C)(=O)=O)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole

Professional Introduction to Compound with CAS No. 1448037-41-9 and Product Name: 3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole

Compound with the CAS number 1448037-41-9 and the product name 3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure incorporates several key functional groups, including dimethoxyphenyl, methanesulfonylpyrrolidine, and methylpyrazole, which contribute to its distinctive chemical properties and biological activities.

The dimethoxyphenyl moiety is a well-known pharmacophore that has been extensively studied for its role in modulating various biological pathways. This group is often associated with compounds that exhibit anti-inflammatory, antioxidant, and anticancer properties. In the context of 3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole, the presence of two methoxy groups at the 2 and 5 positions enhances the electron-donating capacity of the aromatic ring, which can influence the compound's reactivity and binding affinity to biological targets.

The second key functional group is the methanesulfonylpyrrolidine moiety. This group is particularly interesting because it combines a nitrogen-containing heterocycle with a sulfonyl group, which can significantly impact the compound's solubility, metabolic stability, and interaction with biological targets. The pyrrolidine ring itself is a common scaffold in many bioactive molecules, often found in drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The introduction of a sulfonyl group at the 3-position of the pyrrolidine ring further modulates its pharmacological profile, potentially enhancing binding interactions with specific enzymes or receptors.

The third important component is the methylpyrazole group. Pyrazole derivatives are widely recognized for their diverse biological activities, including antifungal, antibacterial, anti-inflammatory, and anticancer effects. The presence of a methyl group at the 1-position of the pyrazole ring adds an additional layer of complexity to the compound's chemical behavior. This modification can influence both the electronic properties of the ring and its ability to interact with biological targets. The combination of these three distinct functional groups makes 3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole a promising candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The structural features of 1448037-41-9 align well with this trend. Studies have shown that compounds incorporating both dimethoxyphenyl and pyrazole moieties often exhibit enhanced pharmacological activity compared to individual scaffolds alone. This synergistic effect is attributed to the ability of these compounds to interact with multiple binding sites on biological targets, leading to more potent and selective drug action.

In addition to its structural complexity, 3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole has shown promising preliminary results in vitro. Early studies have indicated that this compound exhibits significant inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, it has demonstrated potential as an inhibitor of enzymes involved in inflammation and pain signaling. Furthermore, its interaction with specific receptors has been explored in models related to neurological disorders, suggesting possible therapeutic applications in this area.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group—dimethoxyphenyl, methanesulfonylpyrrolidine, and methylpyrazole—requires careful selection of reagents and catalysts to minimize side reactions and byproduct formation. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one, making it feasible to conduct large-scale studies for drug development purposes.

One of the most exciting aspects of working with compounds like 1448037-41-9 is the opportunity to explore their mechanism of action through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into how the compound interacts with its biological targets at an atomic level. Such information is crucial for optimizing drug design by identifying key interactions that contribute to potency and selectivity while minimizing off-target effects.

The potential applications of this compound extend beyond traditional pharmaceutical uses into areas such as agrochemicals and material science. For example, dimethoxyphenyl-containing compounds have been investigated for their role as intermediates in pesticide formulations due to their ability to disrupt metabolic pathways in pests without harming beneficial organisms. Similarly, pyrazole derivatives are known for their applications as dyes, corrosion inhibitors, and specialty chemicals, highlighting the versatility of these molecular frameworks.

As research continues, further exploration into analogs of 1448037-41-9 may uncover additional therapeutic opportunities or improved pharmacological profiles through structure-activity relationship (SAR) studies. By systematically modifying individual functional groups while maintaining core structural elements, chemists can fine-tune properties such as solubility, bioavailability, metabolic stability, and target specificity—key factors determining a drug's clinical success.

The integration of computational chemistry tools has also accelerated progress in studying compounds like this one by enabling virtual screening experiments that predict binding affinities before experimental synthesis begins.* These high-throughput virtual screening approaches allow researchers*to prioritize promising candidates based on predicted interactions*with biological targets,*saving time*and resources during early-stage drug discovery efforts.*

In conclusion, 1448037-41-9 (also known as *3-(2,5-dimethoxyphenyl)-5-(3-methanesulfonylpyrrolidine-1-carbonyl)-1-methyl-1H-pyrazole*) represents an intriguing example*of how combining distinct pharmacophoric elements*can lead*to novel bioactive molecules.* Its unique structure*and preliminary pharmacological data make it*an attractive candidate for further investigation.* As research advances,*this compound*holds promise not only as a potential therapeutic agent but also as inspiration for designing future generations*of multifunctional drugs.*